Cas no 1275898-05-9 (2-(2-bromopropyl)-3,5-dichloropyridine)

• Product Name: 2-(2-bromopropyl)-3,5-dichloropyridine
• CAS No: 1275898-05-9
• MF: C₈H₈BrCl₂N
• MW: 268.965819358826
• CID: 6510403
• PubChem ID: 63203208
• Update Time: 2025-06-07

2-(2-bromopropyl)-3,5-dichloropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromopropyl)-3,5-dichloropyridine
• EN300-1894039
• AKOS012505596
• 1275898-05-9

• Inchi： 1S/C8H8BrCl2N/c1-5(9)2-8-7(11)3-6(10)4-12-8/h3-5H,2H2,1H3
• InChI Key： CXIJFSPCNGJTAQ-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C(=CC(=CN=1)Cl)Cl

Computed Properties

• Exact Mass: 266.92172g/mol
• Monoisotopic Mass: 266.92172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-(2-bromopropyl)-3,5-dichloropyridine

Professional Introduction to 2-(2-bromopropyl)-3,5-dichloropyridine (CAS No. 1275898-05-9)

2-(2-bromopropyl)-3,5-dichloropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1275898-05-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, featuring a pyridine core substituted with bromo and chloro functional groups, as well as an alkylation side chain, presents a unique structural framework that makes it a valuable intermediate in synthetic chemistry. The presence of both bromine and chlorine atoms provides multiple sites for further functionalization, enabling its use in the development of a wide range of derivatives with potential biological activity.

The pyridine scaffold is a cornerstone in medicinal chemistry due to its prevalence in numerous bioactive molecules. Its aromaticity and ability to engage in hydrogen bonding make it an ideal platform for drug design. In particular, halogenated pyridines have been extensively studied for their role in modulating biological pathways. The bromo group in 2-(2-bromopropyl)-3,5-dichloropyridine serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions are widely employed in the synthesis of heterocyclic compounds, including those with pharmaceutical applications.

The chloro substituents at the 3- and 5-positions of the pyridine ring enhance the electrophilicity of the molecule, making it susceptible to nucleophilic aromatic substitution (SNAr) reactions. This reactivity is particularly useful in generating further diversity in drug-like scaffolds. Additionally, the 2-bromopropyl side chain introduces a hydrophobic region that can be exploited to improve membrane permeability or target specific binding pockets in proteins. The combination of these structural features makes 2-(2-bromopropyl)-3,5-dichloropyridine a promising building block for medicinal chemists seeking to develop novel therapeutics.

Recent advancements in synthetic methodologies have further highlighted the utility of this compound. For instance, transition-metal-catalyzed reactions have enabled efficient derivatization of halogenated pyridines, allowing for rapid access to structurally diverse libraries. These techniques have been leveraged in high-throughput screening campaigns to identify compounds with desirable pharmacological properties. Moreover, computational modeling has played a crucial role in predicting the binding modes of 2-(2-bromopropyl)-3,5-dichloropyridine derivatives to biological targets, facilitating the rational design of next-generation drugs.

In the realm of agrochemicals, halogenated pyridines have been explored for their potential as pesticides and herbicides. The structural motifs present in 2-(2-bromopropyl)-3,5-dichloropyridine are reminiscent of several commercially available agrochemicals known for their efficacy in protecting crops from pests and diseases. By modifying this core structure, researchers aim to develop novel compounds that offer improved selectivity and environmental safety. Such efforts are aligned with global trends toward sustainable agriculture and minimized ecological impact.

The chemical synthesis of 1275898-05-9 involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. Key steps often include halogenation reactions followed by alkylation or cross-coupling protocols. Advances in catalytic systems have enabled greener synthetic routes, reducing reliance on hazardous reagents and minimizing waste generation. These innovations are critical for maintaining efficiency while adhering to environmental regulations.

From a mechanistic perspective, understanding how halogenated pyridines interact with biological systems is essential for optimizing their therapeutic potential. The bromo and chloro groups can influence both metabolic stability and binding affinity. For example, electron-withdrawing substituents like chlorine can enhance binding interactions by modulating electronic distributions around the pyridine ring. Conversely, steric hindrance introduced by the 2-bromopropyl chain may affect how molecules fit into enzyme active sites or receptor pockets.

The pharmaceutical industry continues to invest heavily in exploring novel heterocyclic compounds like 2-(2-bromopropyl)-3,5-dichloropyridine derivatives for treating various diseases. Preclinical studies have demonstrated promising results using structurally related compounds that exhibit inhibitory activity against enzymes implicated in cancer progression or inflammatory disorders. By leveraging computational tools alongside experimental validation, researchers aim to accelerate the discovery pipeline and bring new treatments to market more rapidly.

Future directions in the study of this compound may include investigating its role as an intermediate in synthesizing metal-organic frameworks (MOFs) or other advanced materials with applications beyond traditional pharmaceuticals. The ability to functionalize pyridine derivatives opens up possibilities for creating porous materials with tailored properties for gas storage or catalysis. Such interdisciplinary approaches highlight the broad utility of compounds like 1275898-05-9 within chemistry research.

In summary, 2-(2-bromopropyl)-3,5-dichloropyridine (CAS No.) 1275898-05-9 represents a versatile chemical entity with significant potential across multiple domains including drug discovery, agrochemical development, and material science.* Its unique structural features—comprising* bromo*and*chloro*substituents on a*pyridine*ring along with an alkyl side chain—make it an attractive candidate for further exploration.* Ongoing research endeavors continue*to uncover new applications*and synthetic strategies,*ensuring its relevance*in modern chemical innovation.*